Cas no 1214334-12-9 (2-(Difluoromethyl)-5-fluorotoluene)

• Product Name: 2-(Difluoromethyl)-5-fluorotoluene
• CAS No: 1214334-12-9
• MF: C₈H₇F₃
• MW: 160.136392831802
• MDL: MFCD14698600
• CID: 4985294
• PubChem ID: 46311732
• Update Time: 2025-05-20

2-(Difluoromethyl)-5-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluorotoluene
• SY265664

• MDL： MFCD14698600
• Inchi： 1S/C8H7F3/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,8H,1H3
• InChI Key： SCGPAMKCMYZQAQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C)F)F

Computed Properties

• Exact Mass: 160.04998471g/mol
• Monoisotopic Mass: 160.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(Difluoromethyl)-5-fluorotoluene

Introduction to 2-(Difluoromethyl)-5-fluorotoluene (CAS No. 1214334-12-9)

2-(Difluoromethyl)-5-fluorotoluene, identified by its CAS number 1214334-12-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a difluoromethyl group and a fluorotoluene backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural characteristics of 2-(Difluoromethyl)-5-fluorotoluene contribute to its versatility in organic synthesis. The presence of both fluorine atoms and a methyl group on a benzene ring enhances its reactivity, allowing for further functionalization through various chemical transformations. These properties have made it a subject of interest for researchers exploring novel synthetic pathways and drug development strategies.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Among these compounds, 2-(Difluoromethyl)-5-fluorotoluene stands out as a promising building block for the synthesis of small-molecule drugs. Its applications span across multiple therapeutic areas, including oncology, immunology, and anti-inflammatory treatments.

One of the most compelling aspects of 2-(Difluoromethyl)-5-fluorotoluene is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating the difluoromethyl group into kinase inhibitors, researchers can enhance the potency and selectivity of these drugs. For instance, studies have shown that compounds containing this moiety exhibit improved binding affinity to target kinases, leading to more effective therapeutic outcomes.

Furthermore, the fluorotoluene moiety in 2-(Difluoromethyl)-5-fluorotoluene contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution. This property makes it an ideal candidate for designing orally active drugs that can efficiently reach their target sites within the body. Recent research has demonstrated the potential of this compound in developing novel antiviral agents, where its structural features enable it to interact effectively with viral enzymes and inhibit replication.

The synthesis of 2-(Difluoromethyl)-5-fluorotoluene involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic utility but also showcase the advancements in modern organic chemistry.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-5-fluorotoluene has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing new pesticides and herbicides that offer improved efficacy and environmental safety. By replacing traditional halogenated compounds with more selective fluorinated analogs, researchers aim to reduce the ecological impact of agricultural practices while maintaining high crop yields.

The regulatory landscape for fluorinated compounds is continuously evolving, with increasing emphasis on safety and environmental considerations. However, 2-(Difluoromethyl)-5-fluorotoluene has managed to navigate these challenges by demonstrating favorable toxicological profiles in preclinical studies. These findings have bolstered its acceptance as a valuable intermediate in drug discovery programs worldwide.

Looking ahead, the future prospects for 2-(Difluoromethyl)-5-fluorotoluene are promising. Ongoing research efforts are focused on expanding its applications into new therapeutic areas and optimizing its synthetic routes for scalability. Collaborative initiatives between academia and industry are expected to drive innovation in this field, leading to the development of next-generation drugs that incorporate this versatile compound as a key structural element.